2,4-Dimethylpiperidin-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine is a chiral piperidine derivative critical in synthesizing tofacitinib, a Janus kinase (JAK) inhibitor used to treat autoimmune diseases like rheumatoid arthritis . Its structure features:
- 1-Benzyl group: Enhances lipophilicity and stabilizes the piperidine ring during synthesis.
- N-Methyl group at position 3: Influences stereoelectronic properties for JAK3 binding.
- 4-Methyl group: Modulates conformational flexibility and metabolic stability.
- (3R,4R) stereochemistry: Essential for pharmacological activity, as the opposite enantiomer (3S,4S) shows reduced efficacy .
This compound is synthesized via reductive amination, chiral resolution (using L-DTTA), and nucleophilic substitution with 7-deazapurine derivatives . Industrial routes prioritize avoiding toxic reagents (e.g., BF₃) and optimizing yields (up to 90% in optimized protocols) .
Properties
IUPAC Name |
2,4-dimethylpiperidin-3-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-5-3-4-9-6(2)7(5)8/h5-7,9H,3-4,8H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIUBMLAKHXULU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC(C1N)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.22 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,4-Dimethylpiperidin-3-amine can be achieved through several methods. One common approach involves the reaction of 2,4-dimethylpyridine with ammonia under high pressure and temperature conditions. Another method involves the hydrogenation of 2,4-dimethylpyridine in the presence of a suitable catalyst .
Industrial Production Methods
Industrial production of 2,4-Dimethylpiperidin-3-amine typically involves large-scale hydrogenation processes. These processes use high-pressure hydrogen gas and catalysts such as palladium or platinum to convert 2,4-dimethylpyridine to 2,4-Dimethylpiperidin-3-amine .
Chemical Reactions Analysis
Types of Reactions
2,4-Dimethylpiperidin-3-amine undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding amides or nitriles.
Reduction: It can be reduced to form secondary or tertiary amines.
Substitution: It can undergo nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Hydrogen gas in the presence of palladium or platinum catalysts is commonly used.
Substitution: Reagents such as alkyl halides and acyl chlorides are used under basic conditions.
Major Products Formed
Oxidation: Amides and nitriles.
Reduction: Secondary and tertiary amines.
Substitution: Various substituted piperidines.
Scientific Research Applications
2,4-Dimethylpiperidin-3-amine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.
Biology: It is used in the study of enzyme inhibitors and receptor ligands.
Medicine: It is a key intermediate in the synthesis of pharmaceuticals, including drugs for treating rheumatoid arthritis.
Industry: It is used in the production of agrochemicals and other industrial chemicals
Mechanism of Action
The mechanism of action of 2,4-Dimethylpiperidin-3-amine involves its interaction with specific molecular targets. It can act as a ligand for certain receptors or as an inhibitor for specific enzymes. The exact pathways and molecular targets depend on the specific application and the derivatives formed from this compound .
Comparison with Similar Compounds
Stereoisomers and Enantiomers
Key Findings :
Piperidine Derivatives with Alternative Substituents
Key Findings :
Key Findings :
- Pfizer’s original route (Scheme 3A) used hazardous BF₃, but alternative protocols (Scheme 3B) improved safety and scalability .
- Ring-closing metathesis () enables exploration of trans-3,4 analogues but is less cost-effective for mass production .
Research Findings and Pharmacological Relevance
- Structure-Activity Relationship (SAR) : The 4-methyl group in (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine restricts piperidine ring puckering, favoring the bioactive conformation for JAK3 binding .
- Reactivity: The 3-methylamino group undergoes efficient nucleophilic substitution with 7-deazapurine, forming tofacitinib’s core . Analogues with bulkier substituents (e.g., ethyl) hinder this reaction .
- Thermodynamic Stability : The dihydrochloride salt form (mp: 249–251°C) enhances shelf-life and handling safety .
Biological Activity
2,4-Dimethylpiperidin-3-amine is a compound that has garnered attention in various fields, particularly in medicinal chemistry and pharmacology. Its structural characteristics and biological activities make it a significant subject of study. This article provides a comprehensive overview of the compound's biological activity, mechanisms of action, and its applications in drug development.
Chemical Structure and Properties
2,4-Dimethylpiperidin-3-amine is characterized by its piperidine ring structure with two methyl groups at the 2 and 4 positions and an amine group at the 3 position. Its molecular formula is with a molecular weight of approximately 128.22 g/mol. The compound's chirality contributes to its unique properties, influencing its interactions with biological targets.
The biological activity of 2,4-Dimethylpiperidin-3-amine is primarily linked to its role as an intermediate in the synthesis of various pharmaceuticals. It acts by modulating enzyme activity and influencing receptor signaling pathways. Notably, it has been utilized as a precursor for the synthesis of Janus kinase (JAK) inhibitors, which are critical in treating autoimmune diseases.
Enzyme Inhibition
Research indicates that the compound can inhibit specific enzymes by occupying their active sites, thus preventing substrate access. This inhibition can significantly alter metabolic pathways and receptor signaling mechanisms, making it a valuable candidate for therapeutic applications.
Applications in Drug Development
2,4-Dimethylpiperidin-3-amine serves as a building block for several bioactive compounds. Its derivatives have been explored for their potential in treating conditions such as rheumatoid arthritis and inflammatory bowel disease through their action on JAK pathways.
| Compound | Target Disease | Mechanism |
|---|---|---|
| Tofacitinib | Rheumatoid Arthritis | JAK1/JAK2 inhibition |
| Baricitinib | Atopic Dermatitis | JAK1 inhibition |
| Ruxolitinib | Myelofibrosis | JAK2 inhibition |
Case Studies
- Tofacitinib Development : Tofacitinib is derived from 2,4-Dimethylpiperidin-3-amine and has shown efficacy in clinical trials for rheumatoid arthritis. Studies demonstrated significant improvement in patient quality of life and disease symptoms due to its JAK inhibition properties .
- Baricitinib Trials : Another derivative, baricitinib, has been effective against moderate-to-severe atopic dermatitis, showcasing the versatility of compounds derived from 2,4-Dimethylpiperidin-3-amine .
Research Findings
Recent studies have focused on the synthesis routes and biological evaluations of 2,4-Dimethylpiperidin-3-amine derivatives. The compound has been found to exhibit promising results in:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
